![molecular formula C19H13N5O3 B3895053 2-amino-1-(4-methoxyphenyl)-5-(3-nitrophenyl)-1H-pyrrole-3,4-dicarbonitrile](/img/structure/B3895053.png)
2-amino-1-(4-methoxyphenyl)-5-(3-nitrophenyl)-1H-pyrrole-3,4-dicarbonitrile
Overview
Description
2-amino-1-(4-methoxyphenyl)-5-(3-nitrophenyl)-1H-pyrrole-3,4-dicarbonitrile is a chemical compound with potential applications in scientific research. It belongs to the class of pyrrole derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-amino-1-(4-methoxyphenyl)-5-(3-nitrophenyl)-1H-pyrrole-3,4-dicarbonitrile is not fully understood. However, it has been reported to inhibit the activity of certain enzymes involved in cancer cell proliferation. It has also been found to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating caspase enzymes. Additionally, it has been found to inhibit the growth of certain bacterial and fungal strains. However, further studies are required to determine its exact mode of action and potential side effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-amino-1-(4-methoxyphenyl)-5-(3-nitrophenyl)-1H-pyrrole-3,4-dicarbonitrile in lab experiments is its potential as a fluorescent probe for the detection of metal ions. Additionally, it has been found to have potent anticancer, antibacterial, and antifungal activities. However, one of the limitations is the lack of information on its potential side effects and toxicity.
Future Directions
There are several future directions for the research on 2-amino-1-(4-methoxyphenyl)-5-(3-nitrophenyl)-1H-pyrrole-3,4-dicarbonitrile. One of the potential directions is the development of new derivatives with improved efficacy and reduced toxicity. Additionally, further studies are required to determine its exact mode of action and potential side effects. Furthermore, its potential as a fluorescent probe for the detection of metal ions can be explored further.
Scientific Research Applications
2-amino-1-(4-methoxyphenyl)-5-(3-nitrophenyl)-1H-pyrrole-3,4-dicarbonitrile has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been reported to exhibit anticancer, antibacterial, and antifungal activities. Additionally, it has been found to have potential as a fluorescent probe for the detection of metal ions.
properties
IUPAC Name |
2-amino-1-(4-methoxyphenyl)-5-(3-nitrophenyl)pyrrole-3,4-dicarbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N5O3/c1-27-15-7-5-13(6-8-15)23-18(16(10-20)17(11-21)19(23)22)12-3-2-4-14(9-12)24(25)26/h2-9H,22H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STDVTKCDSKGUQG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=C(C(=C2N)C#N)C#N)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13N5O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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